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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethiodal Sodium, also known as sodium diiodomethanesulfonate, is a historical, first-

generation ionic, high-osmolality iodinated contrast agent. It was primarily utilized in diagnostic

radiology for the visualization of the urinary tract through a procedure known as intravenous

pyelography (IVP) or excretory urography.[1][2][3][4][5][6] Its application provided crucial

anatomical and functional information about the kidneys, ureters, and bladder before the

widespread adoption of lower-osmolality agents and advanced imaging modalities like CT and

MRI.[1][3][4][5][6] This document provides detailed application notes, protocols, and

quantitative data related to the use of Dimethiodal Sodium in radiography.

Physicochemical Properties and Formulations
Dimethiodal Sodium's efficacy as a contrast agent is derived from its iodine content, which

attenuates X-rays, and its physiological handling by the kidneys. As a high-osmolality agent, its

formulation had a significantly higher number of particles in solution compared to blood plasma,

which contributed to some of its adverse effects.
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Property Value/Description

Chemical Name Sodium diiodomethanesulfonate

Synonyms Dimethiodal Sodium, Tenebryl, Urotrast

CAS Number 124-88-9

Molecular Formula CHI₂NaO₃S

Iodine Content
Approximately 68% by weight. The iodine atoms

are responsible for the radiopacity.

Formulation

Typically available as an aqueous solution for

intravenous injection. Concentrations varied by

brand but were designed to deliver a sufficient

iodine load for diagnostic imaging.

Osmolality

High. As an ionic monomer, it dissociates in

solution, contributing to a high osmolality

(estimated to be in the range of 1400-2000

mOsm/kg H₂O), which is 5 to 7 times that of

blood plasma (~290 mOsm/kg H₂O).

Pharmacokinetics

Primarily excreted unchanged by glomerular

filtration in the kidneys. Its clearance from the

blood is rapid in patients with normal renal

function, allowing for sequential imaging of the

urinary tract.

Applications in Urography
The primary application of Dimethiodal Sodium was in intravenous pyelography (IVP) to

assess the anatomy and function of the urinary system.

Indications for IVP using Dimethiodal Sodium included:

Evaluation of suspected kidney stones (nephrolithiasis).[4][5]

Investigation of hematuria (blood in the urine).[1][5]
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Assessment of urinary tract obstruction.[3]

Detection of tumors, cysts, and other structural abnormalities of the kidneys, ureters, and

bladder.[4][5]

Evaluation of congenital anomalies of the urinary tract.

Assessment of kidney function based on the rate of contrast excretion.

Experimental Protocol: Intravenous Pyelogram (IVP)
The following is a generalized protocol for an IVP procedure using an ionic, high-osmolality

contrast agent like Dimethiodal Sodium. Patient preparation and specific timings could be

adjusted based on clinical indications and institutional practices.

1. Patient Preparation:

Bowel Preparation: To minimize gas and fecal matter obscuring the urinary tract, patients

were often instructed to follow a low-residue diet for 1-2 days and take a laxative the evening

before the procedure.

Fasting: Patients were typically required to fast for several hours before the examination to

reduce the risk of aspiration in case of an allergic reaction.

Hydration: Adequate hydration was crucial, especially in patients with pre-existing renal

conditions, to minimize the risk of contrast-induced nephropathy.

Pre-medication: In patients with a history of allergies or previous reactions to contrast media,

pre-medication with corticosteroids and antihistamines might have been considered.

2. Dosage and Administration:

Dosage: The typical adult dose was approximately 50 mL of the available solution,

administered intravenously. For pediatric patients, the dose was adjusted based on body

weight.

Administration: The contrast medium was injected intravenously, typically into a vein in the

arm, over a period of 1-3 minutes. A sensation of warmth, a metallic taste, and mild flushing
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were common and transient side effects.[1]

3. Imaging Sequence:

Scout Film: A plain abdominal radiograph (KUB - Kidneys, Ureters, Bladder) was taken

before contrast administration to check for proper patient positioning, radiographic technique,

and to identify any calcifications that might be obscured by the contrast.

Nephrogram Phase (1-5 minutes post-injection): An image taken shortly after injection shows

the contrast accumulating in the renal parenchyma, providing an outline of the kidneys.

Pyelogram Phase (5-15 minutes post-injection): As the contrast is filtered by the glomeruli

and enters the collecting systems, images are taken to visualize the renal calyces, pelves,

and ureters. Abdominal compression might have been applied to distend the upper urinary

tract for better visualization.

Bladder and Ureteral Imaging (20-30 minutes post-injection): Later images demonstrate the

filling of the urinary bladder and the full length of the ureters.

Post-void Film: A final image taken after the patient has emptied their bladder helps to

assess bladder emptying and may reveal any residual abnormalities.

Data Presentation: Adverse Reactions
As a first-generation high-osmolality contrast medium, Dimethiodal Sodium was associated

with a higher incidence of adverse reactions compared to modern low-osmolality and iso-

osmolality agents.
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Reaction Type Examples
Approximate Incidence
(for High-Osmolality
Agents)

Mild Reactions

Nausea, vomiting, flushing,

warmth, mild urticaria (hives),

itching, metallic taste.

5-15%

Moderate Reactions

Severe urticaria,

bronchospasm, facial or

laryngeal edema, vasovagal

reactions (hypotension and

bradycardia).

0.5-2%

Severe Reactions

Severe hypotension, seizures,

pulmonary edema, cardiac

arrhythmias, anaphylactic

shock, cardiopulmonary arrest.

0.05-0.1%

Delayed Reactions

Skin rashes that can appear

hours to days after the

injection.

Less commonly reported for

older agents.

Nephrotoxicity

A decline in renal function

following contrast

administration, particularly in

patients with pre-existing renal

impairment, diabetes, or

dehydration. The high

osmolality was a significant

contributing factor.

Higher risk compared to low-

osmolality agents.
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Caption: Workflow diagram for an Intravenous Pyelogram (IVP) procedure.
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Caption: Properties of Dimethiodal Sodium and their clinical effects.
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To cite this document: BenchChem. [Dimethiodal Sodium: Application Notes for
Radiographic Contrast Media in Urography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089858#applications-of-dimethiodal-sodium-in-
specific-research-field]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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